Cas no 1804870-63-0 (5-(Difluoromethyl)-2-methoxy-3-nitro-4-(trifluoromethyl)pyridine)

• Product Name: 5-(Difluoromethyl)-2-methoxy-3-nitro-4-(trifluoromethyl)pyridine
• CAS No: 1804870-63-0
• MF: C₈H₅F₅N₂O₃
• MW: 272.128919363022
• CID: 4895977
• Update Time: 2025-06-26

5-(Difluoromethyl)-2-methoxy-3-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methoxy-3-nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5N2O3/c1-18-7-5(15(16)17)4(8(11,12)13)3(2-14-7)6(9)10/h2,6H,1H3
• InChI Key： BWEMDKVPZYWQSC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=NC=C1C(F)F)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.5
• Topological Polar Surface Area: 67.9

Additional information on 5-(Difluoromethyl)-2-methoxy-3-nitro-4-(trifluoromethyl)pyridine

Introduction to 5-(Difluoromethyl)-2-methoxy-3-nitro-4-(trifluoromethyl)pyridine (CAS No. 1804870-63-0)

5-(Difluoromethyl)-2-methoxy-3-nitro-4-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1804870-63-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a structural motif widely recognized for its diverse biological activities and industrial applications. The presence of multiple functional groups, including difluoromethyl, methoxy, nitro, and trifluoromethyl substituents, endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural composition of 5-(Difluoromethyl)-2-methoxy-3-nitro-4-(trifluoromethyl)pyridine is characterized by a pyridine ring substituted at the 5-position with a difluoromethyl group, the 2-position with a methoxy group, the 3-position with a nitro group, and the 4-position with a trifluoromethyl group. This arrangement of substituents contributes to its high reactivity and makes it a versatile building block for the synthesis of more complex molecules. The electronic distribution across the molecule, influenced by these electron-withdrawing and electron-donating groups, allows for diverse chemical transformations, including nucleophilic substitution, metal-catalyzed coupling reactions, and photochemical processes.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The nitro group in 5-(Difluoromethyl)-2-methoxy-3-nitro-4-(trifluoromethyl)pyridine can be reduced to an amine, which is a common strategy in drug development to enhance solubility and bioavailability. Additionally, the trifluoromethyl group is known to improve metabolic stability and binding affinity to biological targets. These properties have made this compound an attractive candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of 5-(Difluoromethyl)-2-methoxy-3-nitro-4-(trifluoromethyl)pyridine is its role as a key intermediate in the synthesis of biologically active compounds. Researchers have leveraged its structural features to develop novel molecules with potential applications in treating various diseases. For instance, derivatives of this compound have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The methoxy group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

The synthesis of 5-(Difluoromethyl)-2-methoxy-3-nitro-4-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each substituent must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve these goals. These methods not only enhance efficiency but also allow for greater flexibility in modifying the molecular structure.

Recent advancements in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques can predict how different substituents affect the electronic properties and reactivity of 5-(Difluoromethyl)-2-methoxy-3-nitro-4-(trifluoromethyl)pyridine, providing valuable insights into its behavior in various chemical environments. Such simulations are particularly useful in designing experiments and optimizing synthetic routes before conducting wet chemistry.

The agrochemical industry has also recognized the potential of this compound as a precursor for developing novel pesticides and herbicides. Pyridine derivatives are well-known for their ability to interact with biological systems at multiple levels, making them effective against a wide range of pests. By incorporating functional groups like difluoromethyl, methoxy, nitro, and trifluoromethyl, chemists can fine-tune the activity spectrum of these compounds to target specific pests while minimizing environmental impact.

In conclusion, 5-(Difluoromethyl)-2-methoxy-3-nitro-4-(trifluoromethyl)pyridine (CAS No. 1804870-63-0) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications in drug discovery and pesticide development. As research continues to uncover new synthetic strategies and biological activities, this compound is poised to play an increasingly important role in advancing chemical innovation.